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Compound of Interest

Compound Name: Ethylaluminum dichloride

Cat. No.: B1219992

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Ethylaluminum dichloride
(EADC). It outlines the necessary personal protective equipment (PPE), detailed handling and
disposal procedures, and emergency protocols to ensure a safe laboratory environment.

Ethylaluminum dichloride is a highly reactive and pyrophoric compound that can ignite
spontaneously in air and reacts violently with water.[1] It is crucial to handle this substance with
extreme caution in a controlled environment. EADC is also corrosive and can cause severe
burns to the skin and eyes.[1][2]

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to prevent
exposure and injury. This includes protection for the eyes, face, hands, and body.
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PPE Category

Specification

Eye/Face Protection

Chemical splash goggles meeting ANSI Z.87.1
standards are required. A full-face shield worn
over safety glasses is nhecessary when there is a

risk of explosion or significant splash hazard.[3]

[4]

Hand Protection

Neoprene or nitrile rubber gloves are
recommended.[3] For handling pyrophoric
materials, a double-gloving system with a flame-
resistant inner glove (e.g., Kevlar®) and a
chemical-resistant outer glove (e.g., neoprene
or nitrile) should be used.[4] Gloves must be
inspected before each use and changed

immediately upon contact with the chemical.[4]

[5]

Body Protection

A flame-resistant lab coat (e.g., Nomex®) worn
over cotton clothing is required.[4] Polyester or
acrylic clothing should be avoided.[4] For large-
scale operations or situations with a high risk of
splashing, chemical-resistant coveralls or a full

suit may be necessary.[6][7]

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably within a fume hood or a glove
box under an inert atmosphere.[3][8] If there is a
potential for exposure to vapors and a fume
hood cannot be used, a half or full-face
respirator with cartridges for organic vapors is
required.[8] In situations with known high
concentrations of airborne substances, a self-
contained breathing apparatus (SCBA) may be

necessary.[7][9]

Footwear

Closed-toe, closed-heel shoes made of a

chemical-resistant material are mandatory.[4]

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.gelest.com/wp-content/uploads/OMAL033.7_ETHYLALUMINUM-DICHLORIDE-1.8M-in-toluene-24-26-wgt_GHS-US_English-US.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.gelest.com/wp-content/uploads/OMAL033.7_ETHYLALUMINUM-DICHLORIDE-1.8M-in-toluene-24-26-wgt_GHS-US_English-US.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.lookchem.com/404.htm
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://nj.gov/health/eoh/rtkweb/documents/fs/0845.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.gelest.com/wp-content/uploads/OMAL033.7_ETHYLALUMINUM-DICHLORIDE-1.8M-in-toluene-24-26-wgt_GHS-US_English-US.pdf
https://research.uga.edu/docs/CSP1500/EthylaluminumDichloride-563-43-9.docx
https://research.uga.edu/docs/CSP1500/EthylaluminumDichloride-563-43-9.docx
https://www.epa.gov/emergency-response/personal-protective-equipment
https://chemm.hhs.gov/ppe.htm
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: Safe Handling of
Ethylaluminum Dichloride

This protocol outlines the procedural steps for safely handling EADC in a laboratory setting.
1. Preparation and Precautionary Measures:

o Ensure all personnel are trained on the specific hazards of EADC and have read the Safety
Data Sheet (SDS).[8]

» Work must be conducted in a designated area, such as a fume hood or a glove box, with a
dry, inert atmosphere (e.g., nitrogen or argon).[1]

* Remove all flammable materials and ignition sources from the work area.[6]
o Ensure that an eyewash station and a safety shower are readily accessible.[2][8]

» Have appropriate fire extinguishing media immediately available. DO NOT USE WATER,
FOAM, or CARBON DIOXIDE.[6] Recommended extinguishers include dry sand, dry clay,
dry ground limestone (CaCQO3), or approved Class D extinguishers.[2]

2. Handling Procedure:
e Ground and bond all metal containers during transfer to prevent static discharge.[6]
e Use only non-sparking tools and equipment.[6]

e When transferring EADC, use a sealed system or a glove box to maintain an inert
atmosphere and prevent contact with air or moisture.[3]

» Avoid breathing any vapors or mists.[2]
3. Post-Handling and Storage:

o Store EADC in a tightly closed container in a cool, dry, and well-ventilated area, away from
sources of ignition.[2]

e The storage area should be a designated flammables and corrosives area, free of water.[2]
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» Store under an inert gas like nitrogen.[2]
Emergency and Spill Procedures
In Case of Exposure:

Skin Contact: Immediately remove contaminated clothing and flush the affected area with
large amounts of water for at least 30 minutes. Seek immediate medical attention.[6]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 30 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical
attention.[2]

Ingestion: Do not induce vomiting. Seek immediate medical attention.[2]

In Case of a Spill:

Evacuate all non-essential personnel from the area.[6]

Remove all sources of ignition.[6]

DO NOT USE WATER.[6]

Cover the spill with a dry, inert material such as dry lime, sand, or soda ash.[6]

Place the absorbed material into a suitable, covered container for disposal using non-
sparking tools.[2][6]

Ventilate the area after the cleanup is complete.[6]

Disposal Plan

o Ethylaluminum dichloride and any contaminated materials must be disposed of as
hazardous waste.[6]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pim-resources.coleparmer.com/sds/09783.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0845.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0845.pdf
https://pim-resources.coleparmer.com/sds/09783.pdf
https://pim-resources.coleparmer.com/sds/09783.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0845.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0845.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0845.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0845.pdf
https://pim-resources.coleparmer.com/sds/09783.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0845.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0845.pdf
https://www.benchchem.com/product/b1219992?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0845.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Do not mix with other waste.
e Leave chemicals in their original containers if possible.

 All disposal must be in accordance with local, state, and federal regulations. Contact your
institution's environmental health and safety department for specific guidance.

Logical Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for safely handling
Ethylaluminum dichloride.
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Caption: Workflow for the safe handling of Ethylaluminum dichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. nouryon.com [nouryon.com]
e 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
¢ 3. gelest.com [gelest.com]

e 4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 5. lookchem.com [lookchem.com]

e 6. nj.gov [nj.gov]

e 7. epa.gov [epa.gov]

o 8. research.uga.edu [research.uga.edu]

e 9. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ethylaluminum Dichloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219992#personal-protective-equipment-for-
handling-ethylaluminum-dichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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